![molecular formula C12H11BrN2 B1294768 5-Bromo-4-(2,4-dimethylphenyl)pyrimidine CAS No. 941294-39-9](/img/structure/B1294768.png)
5-Bromo-4-(2,4-dimethylphenyl)pyrimidine
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Description
5-Bromo-4-(2,4-dimethylphenyl)pyrimidine is a chemical compound with the CAS Number: 941294-39-9 . It has a molecular weight of 263.14 and its molecular formula is C12H11BrN2 . The compound is used for research purposes .
Synthesis Analysis
The synthesis of pyrimidines, including this compound, involves various methods. One method involves an oxidative annulation involving anilines, aryl ketones, and DMSO as a methine equivalent . Another method involves a ZnCl2-catalyzed three-component coupling reaction from functionalized enamines, triethyl orthoformate, and ammonium acetate .Molecular Structure Analysis
The InChI code for this compound is 1S/C12H11BrN2/c1-8-3-4-10(9(2)5-8)12-11(13)6-14-7-15-12/h3-7H,1-2H3 .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 263.14 and a molecular formula of C12H11BrN2 .Scientific Research Applications
Synthesis of Heterocyclic Compounds
5-Bromo-4-(2,4-dimethylphenyl)pyrimidine serves as an intermediate in the synthesis of various heterocyclic compounds. For instance, it has been used in the preparation of pyrimido[4,5-e][1,3,4] thiadiazine derivatives through a process involving the treatment with carbon disulfide and several alkyl halides. These derivatives were further reacted with secondary amines to afford 7-amino derivatives, indicating its utility in creating a range of heterocyclic compounds with potential biological activities (Rahimizadeh, Nikpour, & Bakavoli, 2007).
Catalytic Reactions
The compound is also pivotal in catalytic reactions, particularly in microwave-assisted palladium-catalyzed C-C coupling versus nucleophilic aromatic substitution of hydrogen (SNH). This process facilitates the creation of 5-(het)aryl substituted pyrimidines, showcasing its role in catalyzing the formation of complex molecular structures through both palladium-catalyzed aryl–aryl C–C coupling and SNH-reaction catalyzed by a Lewis acid (Verbitskiy et al., 2013).
Cocrystal Design
In the field of crystal engineering, this compound has been used to design cocrystals involving 4-amino-5-chloro-2,6-dimethylpyrimidine with various carboxylic acids. This research underscores its importance in developing new materials with desired properties through the strategic selection of coformers to enhance the hydrogen bonding interactions and thus the stability and functionality of the resulting cocrystals (Rajam et al., 2018).
Antimicrobial and Antiviral Research
Moreover, derivatives of this compound have been synthesized and evaluated for their antimicrobial and antiviral activities. This includes research into novel tetrazoles clubbed with pyrimidine, highlighting the potential of such compounds in pharmaceutical applications aimed at treating infectious diseases (Bhoge, Magare, & Mohite, 2021).
Antiretroviral Activity
Additionally, derivatives have been shown to exhibit antiretroviral activity, particularly against human immunodeficiency virus (HIV-1), indicating the potential of this compound derivatives in the development of new antiretroviral therapies (Novikov, Ozerov, Sim, & Buckheit, 2004).
properties
IUPAC Name |
5-bromo-4-(2,4-dimethylphenyl)pyrimidine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11BrN2/c1-8-3-4-10(9(2)5-8)12-11(13)6-14-7-15-12/h3-7H,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LRFKWDZZXGCVPK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C2=NC=NC=C2Br)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11BrN2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30650012 |
Source
|
Record name | 5-Bromo-4-(2,4-dimethylphenyl)pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30650012 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
263.13 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
941294-39-9 |
Source
|
Record name | 5-Bromo-4-(2,4-dimethylphenyl)pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30650012 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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